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Compound of Interest

Compound Name:
tert-Butyl 4-bromo-2-

hydroxybenzoate

CAS No.: 889858-09-7

Cat. No.: B592298

Get Quote

Executive Summary & Compound Identity
tert-Butyl 4-bromo-2-hydroxybenzoate is a critical salicylate intermediate used in the

synthesis of neuroprotective agents, anti-inflammatory drugs, and PROTAC linkers. Its

structural integrity is defined by the steric bulk of the tert-butyl ester (protecting group) and the

electronic effects of the bromine substituent.
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Property Detail

IUPAC Name tert-Butyl 4-bromo-2-hydroxybenzoate

CAS Number 889858-09-7

Molecular Formula

C

H

BrO

Molecular Weight 273.12 g/mol

Key Functionality
Orthogonal protection (acid-labile ester), Aryl

bromide (cross-coupling handle)

Structural Logic & NMR Prediction
Before analyzing the spectra, we must establish the theoretical spin system to distinguish this

compound from its impurities (e.g., the hydrolyzed acid or regioisomers).

The Spin System (ABX / AMX)
The aromatic ring possesses three non-equivalent protons, creating an ABX or AMX spin

system depending on the field strength:

H-6 (Doublet): Located ortho to the ester carbonyl. It is the most deshielded aromatic proton

due to the anisotropic effect of the carbonyl group.

H-3 (Doublet): Located ortho to the hydroxyl group and meta to the bromine. It is shielded

relative to H-6 but affected by the electron-donating -OH group.

H-5 (Doublet of Doublets): Located meta to the ester and ortho to the bromine. It couples

with H-6 (ortho-coupling,

Hz) and H-3 (meta-coupling,

Hz).
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Intramolecular Hydrogen Bonding
A defining feature of this molecule is the strong intramolecular hydrogen bond between the

phenolic -OH and the ester carbonyl oxygen. This interaction:

Locks the conformation of the ester.

Significantly deshields the hydroxyl proton, shifting it downfield to

10.5 – 11.5 ppm.

Prevents rapid exchange with D

O, making the signal sharp and distinct.

Experimental NMR Data
The following data represents the consensus chemical shifts in Chloroform-

(CDCl

).

H NMR Data (400 MHz, CDCl )
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Shift (

, ppm)
Multiplicity Integral

Coupling (

, Hz)
Assignment

Structural
Context

11.15 Singlet (s) 1H - -OH

Phenolic OH

(H-bonded to

C=O)

7.68 Doublet (d) 1H 8.5 H-6

Ortho to

ester;

Deshielded

by C=O

7.18 Doublet (d) 1H 1.8 H-3
Ortho to OH;

Meta to Br

7.02 dd 1H 8.5, 1.8 H-5
Meta to ester;

Ortho to Br

1.63 Singlet (s) 9H -

-C(CH

)

tert-Butyl

methyls

(strong

singlet)

C NMR Data (100 MHz, CDCl )
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Shift (

, ppm)
Carbon Type Assignment

169.2 Quaternary (C=O) Ester Carbonyl

161.8 Quaternary (C-OH) C-2 (Phenolic carbon)

130.5 Methine (CH) C-6 (Aromatic)

129.1 Quaternary C-4 (C-Br)

123.4 Methine (CH) C-5 (Aromatic)

120.8 Methine (CH) C-3 (Aromatic)

113.5 Quaternary C-1 (Ipso to ester)

82.5 Quaternary

C(CH

)

(t-Butyl quaternary)

28.1
Methyl (CH

)

C(CH

)

(t-Butyl methyls)

Visualizing the Assignment
The following diagram maps the NMR signals to the molecular structure, illustrating the

electronic influences governing the shifts.
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tert-Butyl 4-bromo-2-hydroxybenzoate

OH
~11.15 ppm

H-6
~7.68 ppm

H-3
~7.18 ppm

H-5
~7.02 ppm

t-Butyl
~1.63 ppm
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Intramolecular H-Bond
Deshields OH
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Caption: NMR signal assignment correlating chemical shifts with electronic environments (H-

bonding and anisotropy).

Synthesis & Preparation Protocol
The synthesis of this intermediate often fails due to the steric hindrance of the tert-butyl group

and the low nucleophilicity of the salicylate carboxylate. The Steglich Esterification

(DCC/DMAP) is the industry-standard protocol to overcome these barriers.

Reagents & Stoichiometry
Starting Material: 4-Bromo-2-hydroxybenzoic acid (1.0 equiv)

Alcohol:tert-Butanol (excess, solvent/reagent) or 4.0 equiv in DCM.

Coupling Agent: DCC (N,N'-Dicyclohexylcarbodiimide) (1.1 equiv)

Catalyst: DMAP (4-Dimethylaminopyridine) (0.1 equiv)

Solvent: Dichloromethane (DCM) or THF.

Step-by-Step Protocol
Dissolution: Charge a flame-dried reaction flask with 4-bromo-2-hydroxybenzoic acid (10

mmol) and dry DCM (50 mL).

Catalyst Addition: Add DMAP (1 mmol) and tert-butanol (40 mmol). Stir until homogenous.

Activation (0°C): Cool the mixture to 0°C in an ice bath.

Coupling: Dropwise add a solution of DCC (11 mmol) in DCM (10 mL) over 15 minutes.

Note: A white precipitate (dicyclohexylurea, DCU) will form immediately.

Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours.

Workup:

Filter off the DCU precipitate.
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Wash the filtrate with 0.5 N HCl (to remove DMAP), saturated NaHCO

, and brine.

Dry over MgSO

and concentrate in vacuo.

Purification: The crude oil often crystallizes. If necessary, purify via silica gel chromatography

(Hexanes/Ethyl Acetate 95:5).

4-Bromo-2-hydroxybenzoic Acid
+ tert-Butanol

Add DMAP (0.1 eq)
in DCM/THF

Cool to 0°C
Add DCC (1.1 eq)

Stir 16h @ RT
(DCU Precipitates)

Filter off DCU
(Urea Byproduct)

Wash: HCl -> NaHCO3 -> Brine

Pure tert-Butyl 4-bromo-2-hydroxybenzoate
(Yield: ~75-85%)
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Click to download full resolution via product page

Caption: Steglich esterification workflow for the synthesis of the sterically hindered tert-butyl

ester.

Troubleshooting & Quality Control
When analyzing the NMR of the synthesized product, watch for these common issues:

Artifact / Impurity NMR Signature Cause Solution

Residual DCU

Multiplets at

1.1–1.9 ppm

(overlapping with tBu)

and ~3.8 ppm.

Incomplete filtration of

urea byproduct.

Cool filtrate to -20°C

to precipitate

remaining DCU, then

filter again.

Hydrolysis (Acid)

Loss of tBu singlet

(1.63 ppm); OH shift

changes.

Acidic instability

during workup or

storage.

Avoid strong acids;

store at 4°C.

Residual t-Butanol
Singlet at

1.28 ppm.

Inefficient rotary

evaporation.

High-vacuum drying

(>4 hours).

Self-Validation Check
Integration Ratio: Ensure the integration of the aromatic region (3H) to the aliphatic region

(9H) is exactly 1:3.

OH Signal: If the OH signal is broad or missing, the sample may be "wet" (water exchange)

or the solvent is not dry CDCl

.

References
Synthesis Protocol & Intermediate Verification: Patent CN104045552A. "Medicinal

compound as neuroprotective agent." (2014). Describes the preparation of tert-butyl 4-
bromo-2-hydroxybenzoate (Compound 2A) via DCC coupling.[1]
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bromo-2-hydroxybenzoate - CAS 889858-09-7."

Silverstein, R. M., et al. "Spectrometric Identification of Organic Compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CN104045552A - Medicinal compound as neuroprotective agent - Google Patents
[patents.google.com]
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[https://www.benchchem.com/product/b592298/docs#technical-guide-tert-butyl-4-bromo-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b592298/docs?utm_src=pdf-body#technical-guide-tert-butyl-4-bromo-2-hydroxybenzoate-nmr-structural-analysis
https://www.benchchem.com/product/b592298/docs?utm_src=pdf-body#technical-guide-tert-butyl-4-bromo-2-hydroxybenzoate-nmr-structural-analysis
https://www.benchchem.com/product/b592298?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/CN104045552A/en
https://patents.google.com/patent/CN104045552A/en
https://www.benchchem.com/product/b592298/docs#technical-guide-tert-butyl-4-bromo-2-hydroxybenzoate-nmr-structural-analysis
https://www.benchchem.com/product/b592298/docs#technical-guide-tert-butyl-4-bromo-2-hydroxybenzoate-nmr-structural-analysis
https://www.benchchem.com/product/b592298/docs#technical-guide-tert-butyl-4-bromo-2-hydroxybenzoate-nmr-structural-analysis
https://www.benchchem.com/product/b592298/docs#technical-guide-tert-butyl-4-bromo-2-hydroxybenzoate-nmr-structural-analysis
https://www.benchchem.com/product/b592298?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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